Cas no 2287313-68-0 (6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole
• CAS No: 2287313-68-0
• MF: C₁₂H₁₅BrN₄
• MW: 295.178301095963
• CID: 6010112
• PubChem ID: 165737941
• Update Time: 2025-10-29

6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287313-68-0
• EN300-6750476
• 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H15BrN4/c1-3-16-6-9(7-16)17-12-5-10(13)8(2)4-11(12)14-15-17/h4-5,9H,3,6-7H2,1-2H3
• InChI Key： ISOSBEBVVXSJNG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)N(C1CN(CC)C1)N=N2

Computed Properties

• Exact Mass: 294.04801g/mol
• Monoisotopic Mass: 294.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34Ų

Additional information on 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole (CAS No. 2287313-68-0)

In the realm of heterocyclic chemistry, 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole (CAS No. 2287313-68-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This benzotriazole derivative combines a brominated aromatic system with an ethylazetidine moiety, offering a versatile scaffold for pharmaceutical and material science research. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The molecular structure of 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole features a benzotriazole core substituted with a bromo group at the 6-position and a methyl group at the 5-position. The 1-ethylazetidin-3-yl substituent at the 1-position introduces a constrained cyclic amine, which can enhance binding affinity and metabolic stability in bioactive molecules. This combination of substituents makes the compound a valuable intermediate for the synthesis of more complex molecules with tailored properties.

Recent trends in chemical research highlight a growing demand for novel heterocyclic compounds with improved pharmacokinetic profiles. 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole aligns with this trend, as its structure offers opportunities for further functionalization. Chemists are particularly interested in its potential as a building block for small molecule therapeutics, given the prevalence of benzotriazole derivatives in FDA-approved drugs. The compound's CAS No. 2287313-68-0 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and research publications.

From a synthetic chemistry perspective, the introduction of the ethylazetidine group presents interesting challenges and opportunities. Azetidines, as four-membered nitrogen-containing heterocycles, are gaining attention in medicinal chemistry due to their ability to modulate physicochemical properties while maintaining biological activity. The 1-ethylazetidin-3-yl substituent in this compound may contribute to improved solubility and reduced lipophilicity compared to larger cyclic amines, making it an attractive feature for drug design.

In material science applications, benzotriazole derivatives are known for their photostabilizing properties and electronic characteristics. The specific substitution pattern in 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole suggests potential utility in organic electronic devices or as a ligand in catalytic systems. Researchers are investigating whether the bromo substituent can serve as a handle for further cross-coupling reactions, while the methyl group might influence the compound's crystallinity and packing behavior in solid-state applications.

The pharmaceutical industry's ongoing search for novel kinase inhibitor scaffolds has brought attention to compounds like 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole. Kinase targets remain crucial in oncology and inflammatory diseases, and the benzotriazole core has demonstrated binding affinity for various kinase ATP pockets. The compound's CAS No. 2287313-68-0 appears in several patent applications, indicating its potential as a privileged structure in medicinal chemistry.

Environmental and metabolic stability are critical considerations in modern drug development. The structural features of 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole, particularly the ethylazetidine moiety, may confer resistance to oxidative metabolism while maintaining desirable pharmacokinetic properties. This balance makes the compound an interesting subject for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are increasingly important in early-stage drug discovery programs.

As computational chemistry and AI-driven drug discovery advance, compounds with well-defined structural features like 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole become valuable for training predictive models. The presence of multiple functional groups (bromo, methyl, and ethylazetidine) provides a test case for algorithms predicting reactivity, solubility, and biological activity. This intersection of synthetic chemistry and computational approaches represents a cutting-edge area of research that may accelerate the development of new therapeutic agents.

In conclusion, 6-bromo-1-(1-ethylazetidin-3-yl)-5-methyl-1H-1,2,3-benzotriazole (CAS No. 2287313-68-0) stands as a compelling example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of a benzotriazole core with specific substitutions positions it as a valuable intermediate for both pharmaceutical and materials research. As the scientific community continues to explore innovative chemical spaces, compounds like this will likely play an important role in addressing current challenges in drug discovery and materials development.